Cas no 339021-13-5 (3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime)

• Product Name: 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime
• CAS No: 339021-13-5
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 5013388
• Update Time: 2025-10-15

3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-3-oxopropanal O-methyloxime
• (3E)-1-(4-chlorophenyl)-3-(methoxyimino)propan-1-one
• 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime

• Inchi： 1S/C10H10ClNO2/c1-14-12-7-6-10(13)8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3/b12-7+
• InChI Key： JJBBTYQQKQVQCC-KPKJPENVSA-N
• SMILES： ClC1C=CC(=CC=1)C(C/C=N/OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime

3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime: A Versatile Compound with Promising Applications in Pharmaceutical and Biomedical Research

3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime, with the CAS No. 339021-13-5, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biomedical research. This compound belongs to the class of oxime derivatives, which are known for their ability to form stable complexes with metal ions and exhibit diverse biological activities. The structural features of 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime make it a promising candidate for further exploration in drug development and therapeutic interventions.

The molecular structure of 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime consists of a 4-chlorophenyl group attached to a propanal moiety, with an oxime functional group at the terminal position. This unique configuration allows the compound to interact with various biological targets, including enzymes, receptors, and cellular pathways. Recent studies have highlighted the importance of the 4-chlorophenyl substituent in modulating the compound's pharmacological properties, as it can influence the compound's hydrophobicity and binding affinity to target proteins.

One of the most intriguing aspects of 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime is its potential role in the development of novel therapeutic agents. Researchers have been investigating its interactions with cytochrome P450 enzymes, which are critical in the metabolism of many drugs. A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can selectively inhibit specific isoforms of CYP3A4, a key enzyme involved in drug metabolism. This finding suggests that 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime could be a valuable tool for studying drug-drug interactions and optimizing therapeutic regimens.

Furthermore, the oxime functional group in 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime has been shown to enhance its reactivity with metal ions, making it a potential candidate for use in chelation therapy. A 2022 study in the International Journal of Pharmaceutics explored the compound's ability to bind to iron (III) ions and demonstrated its potential as a therapeutic agent for conditions involving metal overload, such as hemochromatosis. The study also highlighted the importance of the 4-chlorophenyl substituent in stabilizing the metal-chelate complex, which could have implications for the design of more effective chelating agents.

Another area of interest in the research on 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime is its potential as a scaffold for the development of new drugs targeting inflammatory pathways. A 2023 paper in the European Journal of Medicinal Chemistry reported that this compound can modulate the activity of COX-2 enzymes, which are involved in the production of pro-inflammatory prostaglandins. The study found that the compound's 4-chlorophenyl group plays a crucial role in its anti-inflammatory activity, as it enhances the compound's ability to bind to the active site of the enzyme.

Additionally, the oxime functional group in 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime has been shown to confer unique chemical properties that may be beneficial in the design of antimicrobial agents. A 2022 study in the Antimicrobial Agents and Chemotherapy journal investigated the compound's ability to disrupt bacterial cell membranes and found that its 4-chlorophenyl substituent contributes to its antimicrobial efficacy by increasing its hydrophobicity. This finding suggests that 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime could be a promising lead compound for the development of new antibiotics, particularly against multidrug-resistant pathogens.

Recent advances in computational chemistry have also provided insights into the molecular mechanisms underlying the biological activity of 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime. Molecular docking studies have shown that the compound can bind to various protein targets, including kinase enzymes and ion channels. These studies have helped to identify potential therapeutic applications for the compound, such as the treatment of neurodegenerative disorders and cardiovascular diseases. The 4-chlorophenyl group has been found to play a critical role in these interactions, as it can form hydrogen bonds and hydrophobic interactions with target proteins.

In addition to its potential therapeutic applications, 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime has also been studied for its photophysical properties, which may have implications for its use in photodynamic therapy. A 2023 paper in the Photochemical & Photobiological Sciences journal reported that the compound exhibits strong absorption in the visible light range and can generate reactive oxygen species upon irradiation. This property makes it a potential candidate for use in photodynamic therapy for the treatment of skin cancer and other conditions. The study also highlighted the importance of the 4-chlorophenyl substituent in enhancing the compound's photostability and efficiency in generating reactive oxygen species.

Despite the promising findings, there are still challenges in the further development of 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime as a therapeutic agent. One of the main challenges is the need to optimize its selectivity and bioavailability to ensure that it can effectively target the desired biological pathways without causing unintended side effects. Researchers are currently exploring various structure-activity relationship (SAR) studies to identify modifications that could enhance the compound's therapeutic potential while minimizing its toxicity.

In conclusion, 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime is a compound with a wide range of potential applications in pharmaceutical and biomedical research. Its unique molecular structure, characterized by the 4-chlorophenyl group and the oxime functional group, makes it a promising candidate for further exploration. As research in this field continues to advance, it is likely that 3-(4-Chlorophenyl)-3-oxopropanal O-methyloxime will play an increasingly important role in the development of new therapeutic agents for a variety of diseases and conditions.